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Compound of Interest

Compound Name: Lomibuvir

Cat. No.: B1139286 Get Quote

For researchers, scientists, and drug development professionals handling Lomibuvir, ensuring

its proper disposal is a critical component of laboratory safety and environmental responsibility.

Adherence to established protocols minimizes risks to personnel and prevents the release of

active pharmaceutical ingredients into ecosystems. This guide provides essential, step-by-step

information for the safe and compliant disposal of Lomibuvir.

Hazard Profile and Safety Precautions
Lomibuvir is an antiviral compound that is harmful if swallowed and is very toxic to aquatic life

with long-lasting effects.[1] Due to these hazards, it is imperative that Lomibuvir and its

containers are disposed of through an approved waste disposal plant.[1] Standard laboratory

personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn

when handling this compound.

Quantitative Data Summary
The following table summarizes key quantitative and safety information for Lomibuvir, derived

from its Safety Data Sheet (SDS).
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Property Value Source

Acute Toxicity, Oral Category 4 [1]

Acute Aquatic Toxicity Category 1 [1]

Chronic Aquatic Toxicity Category 1 [1]

GHS Hazard Statement H302: Harmful if swallowed [1]

GHS Hazard Statement
H410: Very toxic to aquatic life

with long lasting effects
[1]

Disposal Precaution

P501: Dispose of contents/

container to an approved

waste disposal plant

[1]

Step-by-Step Disposal Protocol
The proper disposal of Lomibuvir involves a multi-step process to ensure safety and

compliance. This workflow is designed to prevent accidental exposure and environmental

contamination.

Preparation Containment Disposal Documentation
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Lomibuvir Disposal Workflow

Experimental Protocols Cited:

While specific experimental protocols for the disposal of Lomibuvir are not detailed in publicly

available safety data sheets, the universally accepted procedure for non-hazardous

pharmaceutical waste can be adapted. For instance, general guidance from the FDA for drug

disposal when take-back programs are unavailable suggests mixing the substance with an
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unappealing material like dirt or cat litter, placing it in a sealed container, and then disposing of

it in the trash.[2] However, given Lomibuvir's high aquatic toxicity, this method is not

recommended. The most pertinent instruction is to "Dispose of contents/ container to an

approved waste disposal plant"[1].

Detailed Methodologies:

Segregation: At the point of generation, unused or expired Lomibuvir should be segregated

from general laboratory waste. It should not be mixed with other waste streams unless

explicitly permitted by the waste disposal vendor.

Packaging: The compound should be securely packaged in a container that is leak-proof and

clearly labeled as "Lomibuvir for Disposal." The original container is often suitable if it is

intact.

Storage: While awaiting pickup, the packaged waste should be stored in a designated,

secure area away from incompatible materials.

Collection and Transport: Arrange for collection by a licensed hazardous or pharmaceutical

waste disposal company. Ensure that the transporter is aware of the nature of the waste.

Documentation: Maintain a record of the disposal, including the date, quantity of Lomibuvir
disposed of, and the name of the waste disposal company. This documentation is crucial for

regulatory compliance.

By adhering to these procedures, laboratories can ensure the safe and environmentally

conscious disposal of Lomibuvir, thereby upholding their commitment to safety and building

trust within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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1. Lomibuvir|1026785-55-6|MSDS [dcchemicals.com]

2. fda.gov [fda.gov]

To cite this document: BenchChem. [Safeguarding Health and the Environment: Proper
Disposal of Lomibuvir]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139286#lomibuvir-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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